Cas no 53782-69-7 (4-(5-hydroxymethyl-furan-2-yl)-benzoic acid)
53782-69-7 structure
Product Name:4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
CAS No:53782-69-7
MF:C12H10O4
MW:218.205403804779
MDL:MFCD06009963
CID:939138
PubChem ID:1120998
Update Time:2025-04-19
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
- 4-[5-(hydroxymethyl)furan-2-yl]benzoic acid
- 2-Hydroxymethyl-5-(4-carboxyphenyl)-furan
- 4-[5-(hydroxymethyl)-2-furyl]benzoic acid
- HMS1634N02
- 53782-69-7
- 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid, AldrichCPR
- CCG-151066
- AB01333580-02
- SR-01000324986
- SR-01000324986-1
- MFCD06009963
- STK201343
- CS-0118819
- 4-(5-(Hydroxymethyl)furan-2-yl)benzoicacid
- DTXSID80360518
- 4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
- AKOS000300553
- NCGC00340163-01
-
- MDL: MFCD06009963
- Inchi: 1S/C12H10O4/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-6,13H,7H2,(H,14,15)
- InChI Key: BEZNEPQDECMJAN-UHFFFAOYSA-N
- SMILES: O1C(CO)=CC=C1C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 218.05800
- Monoisotopic Mass: 218.057909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- PSA: 70.67000
- LogP: 2.13710
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314219-5g |
4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid |
53782-69-7 | 95% | 5g |
$825 | 2021-06-16 | |
| Matrix Scientific | 012772-1g |
4-(5-Hydroxymethyl-furan-2-yl)-benzoic acid |
53782-69-7 | 1g |
$378.00 | 2023-09-11 | ||
| Chemenu | CM314219-1g |
4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid |
53782-69-7 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1189459-10mg |
4-[5-(Hydroxymethyl)-2-furyl]benzoic acid |
53782-69-7 | 95+% | 10mg |
¥954.00 | 2024-05-09 |
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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